Cas no 76618-08-1 (3-[3-(1H-benzimidazol-2-yl)phenyl]-6-bromo-2-methylquinazolin-4(3H)-one)

• Product name: 3-[3-(1H-benzimidazol-2-yl)phenyl]-6-bromo-2-methylquinazolin-4(3H)-one
• CAS No: 76618-08-1
• MF: C₂₂H₁₅BrN₄O
• MW: 431.284703493118
• CID: 1780834
• PubChem ID: 63586

3-[3-(1H-benzimidazol-2-yl)phenyl]-6-bromo-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(1H-benzimidazol-2-yl)phenyl]-6-bromo-2-methylquinazolin-4(3H)-one
• 3-(3-(1H-Benzimidazol-2-yl)phenyl)-6-bromo-2-methyl-4(3H)-quinazolinone
• 76618-08-1
• 4(3H)-Quinazolinone, 3-(3-(1H-benzimidazol-2-yl)phenyl)-6-bromo-2-methyl-
• DTXSID90227441
• BRN 5633386

• Inchi： InChI=1S/C22H15BrN4O/c1-13-24-18-10-9-15(23)12-17(18)22(28)27(13)16-6-4-5-14(11-16)21-25-19-7-2-3-8-20(19)26-21/h2-12H,1H3,(H,25,26)
• InChI Key： HYPMTNPKJHRYBT-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C(C=C2)Br)C(=O)N1C3=CC=CC(=C3)C4=NC5=CC=CC=C5N4

Computed Properties

• Exact Mass: 430.04305
• Monoisotopic Mass: 430.042924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 4.4

Experimental Properties

• Density: 1.55
• Boiling Point: 673.6°C at 760 mmHg
• Flash Point: 361.2°C
• Refractive Index: 1.743
• PSA: 61.35